Methyl 5-(1-methylpiperidin-4-yl)pyrazine-2-carboxylate

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: methyl 5-(1-methylpiperidin-4-yl)pyrazine-2-carboxylate
• InChI: InChI=1S/C12H17N3O2/c1-15-5-3-9(4-6-15)10-7-14-11(8-13-10)12(16)17-2/h7-9H,3-6H2,1-2H3
• InChI Key: RKVLUSWURXEDNB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2=CN=C(C=N2)C(=O)OC

Description

Methyl 5-(1-methylpiperidin-4-yl)pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium triacetoxyborohydride (530 mg, 2.50 mmol) was added to methyl 5-(piperidin-4-yl)pyrazine-2-carboxylate (221 mg, 1.00 mmol), formaldehyde (37% aqueous solution, 1.50 ml, 20.00 mmol) and acetic acid (0.11 ml, 2.00 mmol) in methanol (5.00 ml) at 25° C. The resulting solution was stirred at ambient temperature for 18 h. The reaction mixture was quenched with water (5 mL) and the crude product was purified by ion exchange chromatography, using a SCX column. The desired product was eluted from the column using 7M NH3/MeOH and evaporated to dryness to afford methyl 5-(1-methylpiperidin-4-yl)pyrazine-2-carboxylate (239 mg, 100%) as a yellow waxy solid. This was used directly with no further purification.